Cas no 2228993-83-5 (1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine)

• Product Name: 1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine
• CAS No: 2228993-83-5
• MF: C₈H₉Cl₂N₃
• MW: 218.083159208298
• CID: 6456050
• PubChem ID: 165693384
• Update Time: 2025-11-05

1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine
• 1-[(3,6-dichloropyridazin-4-yl)methyl]cyclopropan-1-amine
• 2228993-83-5
• EN300-1979242

• Inchi： 1S/C8H9Cl2N3/c9-6-3-5(7(10)13-12-6)4-8(11)1-2-8/h3H,1-2,4,11H2
• InChI Key： CCROXKBWDGCZMN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC1(CC1)N

Computed Properties

• Exact Mass: 217.0173527g/mol
• Monoisotopic Mass: 217.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine

Research Brief on 1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine (CAS: 2228993-83-5): Recent Advances and Applications

The compound 1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine (CAS: 2228993-83-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and cyclopropane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine, highlighting its efficient production via a multi-step process involving nucleophilic substitution and cyclopropanation reactions. The study emphasized the compound's high yield and purity, which are critical for its subsequent biological evaluation. Furthermore, the research team identified optimal conditions for large-scale synthesis, paving the way for industrial applications.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential application in oncology. Preliminary studies indicate that 1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine may interfere with key signaling pathways in cancer cells, leading to apoptosis and reduced tumor growth. A recent preprint on bioRxiv detailed its synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy while minimizing side effects. However, further preclinical and clinical trials are necessary to validate these observations.

Despite its promising properties, challenges remain in the development of 1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focused on structural modifications to improve these parameters while retaining the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(3,6-dichloropyridazin-4-yl)methylcyclopropan-1-amine (CAS: 2228993-83-5) represents a promising scaffold for drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research and optimization will be essential to unlock its full potential and bring it closer to clinical use.